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Compound of Interest

Compound Name:
2,3,4,5,6-

Pentabromoethylbenzene

CAS No.: 85-22-3

Cat. No.: B1196941

Get Quote

2,3,4,5,6-Pentabromoethylbenzene (PBEB) is a synthetic, highly brominated aromatic

hydrocarbon.[1] As a member of the broader class of polybrominated compounds, its chemical

and physical properties are dominated by the presence of five bromine atoms, which constitute

approximately 80% of its molecular weight.[2][3] This high halogen content is central to its

primary application as a flame retardant.[2][4] This guide offers a detailed examination of

PBEB, from its fundamental molecular architecture to its synthesis and key applications,

providing essential insights for researchers in materials science, environmental chemistry, and

drug development.

Part 1: Molecular Structure and Physicochemical
Profile
The structural foundation of PBEB is an ethylbenzene molecule where all five hydrogen atoms

on the benzene ring have been substituted with bromine atoms.[1] This extensive bromination

significantly influences its properties, rendering it a dense, solid compound with low reactivity

and solubility.[1][2]
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Chemical Formula and Identifiers
The molecular formula for 2,3,4,5,6-Pentabromoethylbenzene is C₈H₅Br₅.[1][5][6] It is

systematically named 1,2,3,4,5-pentabromo-6-ethylbenzene according to IUPAC nomenclature.

[1][6][7] Key identifiers are crucial for database searches and regulatory compliance.

Molecular Structure Diagram
The spatial arrangement of atoms in PBEB is depicted below. The ethyl group is attached to a

benzene ring that is heavily substituted with five bromine atoms.
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Caption: Workflow for the synthesis of PBEB via Friedel-Crafts bromination.

Detailed Experimental Protocol
This protocol describes a generalized procedure for the synthesis of PBEB. Self-Validation

Note: All handling of bromine and Lewis acids must be performed in a well-ventilated fume

hood with appropriate personal protective equipment (PPE), including acid-resistant gloves and

safety goggles.

Reactor Setup:

Equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and

a reflux condenser connected to a gas trap (to neutralize HBr gas evolved).
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Ensure all glassware is thoroughly dried to prevent deactivation of the Lewis acid catalyst.

Charging the Reactor:

Charge the flask with ethylbenzene (1 equivalent) and a suitable inert solvent (e.g.,

dichloromethane or carbon disulfide). [2][3] * Add the Lewis acid catalyst (e.g., anhydrous

aluminum chloride or iron(III) bromide) to the flask (catalytic amount).

Addition of Bromine:

Slowly add elemental bromine (Br₂) (at least 5 equivalents) to the stirred solution via the

dropping funnel. The reaction is highly exothermic; maintain the temperature using an ice

bath as needed. Causality Note: Slow addition is critical to control the reaction rate and

prevent runaway reactions and excessive byproduct formation.

Reaction Monitoring:

After the addition is complete, allow the mixture to stir at room temperature. The progress

of the reaction can be monitored by techniques such as Gas Chromatography (GC) or

Thin Layer Chromatography (TLC).

Continue stirring until the starting material is consumed and the desired level of

bromination is achieved.

Workup and Isolation:

Carefully quench the reaction by slowly pouring the mixture over ice water. This

hydrolyzes the catalyst and removes excess bromine.

Separate the organic layer. Wash it sequentially with a dilute solution of a reducing agent

(e.g., sodium bisulfite) to remove any remaining Br₂, followed by water and brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

Remove the solvent under reduced pressure.

Purification:
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The crude solid product is typically purified by recrystallization from a suitable solvent

(e.g., ethanol or a hexane/toluene mixture) to yield pure 2,3,4,5,6-
Pentabromoethylbenzene.

Part 3: Applications and Safety Considerations
Primary Applications

Flame Retardant: The principal application of PBEB is as an additive flame retardant. [2][4]Its

high bromine content allows it to interfere with the combustion cycle in the gas phase. Upon

heating, it releases bromine radicals, which act as scavengers for the high-energy H• and

OH• radicals that propagate fire, thus quenching the flame. It has been recommended for

use in materials like ABS plastics, epoxy resins, and polyurethane foams. [2][3][4]* Research

Standard: Due to its stable and well-defined structure, PBEB serves as an analytical and

environmental reference standard. [1][2]It is used in the development and validation of

methods for detecting and quantifying brominated compounds in various environmental

samples. [1]

Reactivity and Safety Profile
PBEB is a relatively unreactive compound, a characteristic typical of highly halogenated

aromatic molecules. [2][4][8]The C-Br bonds are strong, and the steric hindrance from the five

large bromine atoms shields the aromatic ring from further electrophilic attack.

However, it is incompatible with strong oxidizing and reducing agents. [2][4][8]From a health

and safety perspective, PBEB is classified as toxic and an irritant. [2][4]

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.

[3]* Handling Precautions: Use in a well-ventilated area. Wear appropriate PPE, including

gloves, eye protection, and a dust mask. [8]Avoid breathing dust. * Environmental Concerns:

Like many polybrominated compounds, PBEB's persistence and high hydrophobicity (log

Kow of 7.48) raise concerns about its potential for bioaccumulation in the environment. [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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